3-Methylsulfanylprop-1-enylbenzene

• CAS No.: 59117-56-5
• Molecular Formula: C10H12S
• Molecular Weight: 164.27 g/mol
• IUPAC Name: 3-methylsulfanylprop-1-enylbenzene
• InChI: InChI=1S/C10H12S/c1-11-9-5-8-10-6-3-2-4-7-10/h2-8H,9H2,1H3
• InChI Key: IGICVURCVDQWTP-UHFFFAOYSA-N
• Canonical SMILES: CSCC=CC1=CC=CC=C1

Description

3-Methylsulfanylprop-1-enylbenzene is an aromatic compound characterized by a benzene ring substituted with a methylsulfanyl (SCH₃) group and a propenyl (CH₂CH=CH₂) moiety. Its IUPAC name reflects the prop-1-enyl chain attached to the benzene ring via a sulfur atom at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methylsulfanylprop-1-enylbenzene typically involves the reaction of benzene with 3-methylsulfanylprop-1-enyl halides under specific conditions. One common method is the Friedel-Crafts alkylation, where benzene reacts with 3-methylsulfanylprop-1-enyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Methylsulfanylprop-1-enylbenzene with structurally related aromatic sulfides, focusing on functional groups, reactivity, and applications.

Table 1: Comparative Analysis of 3-Methylsulfanylprop-1-enylbenzene and Analogues

Compound Name	Functional Groups	Key Reactivity	Applications/Notes
3-Methylsulfanylprop-1-enylbenzene	Benzene, SCH₃, CH₂CH=CH₂	Electrophilic addition (double bond), S-alkylation	Potential intermediate in agrochemicals
3-(Methylsulfanyl)benzene-1-sulfonyl chloride	Benzene, SCH₃, SO₂Cl	Nucleophilic substitution (SO₂Cl), sulfonamide formation	Pharmaceutical synthesis (e.g., sulfa drugs)
3-(Methylsulfanyl)benzenol	Benzene, SCH₃, OH	Electrophilic aromatic substitution (OH directs)	Antioxidant precursors, polymer additives

Key Findings:

Functional Group Influence: The propenyl group in 3-Methylsulfanylprop-1-enylbenzene introduces reactivity at the double bond, such as hydrogenation or polymerization, absent in sulfonyl chloride or phenolic analogues. Sulfonyl chloride in 3-(Methylsulfanyl)benzene-1-sulfonyl chloride enables nucleophilic reactions (e.g., with amines to form sulfonamides), critical in drug design . The hydroxyl group in 3-(Methylsulfanyl)benzenol enhances polarity and directs electrophilic substitution to para/ortho positions, unlike the electron-donating SCH₃ group.

Physicochemical Properties: Solubility: 3-Methylsulfanylprop-1-enylbenzene is likely more lipophilic than its sulfonyl chloride or phenolic counterparts due to the nonpolar propenyl chain. Stability: Sulfonyl chlorides are moisture-sensitive and require anhydrous conditions, whereas the propenyl derivative may degrade under prolonged UV exposure due to the double bond.

Applications: 3-Methylsulfanylprop-1-enylbenzene’s unsaturated chain suggests utility in crosslinking reactions for polymers or as a flavorant precursor. Sulfonyl chloride derivatives are well-documented in antibiotic synthesis, while phenolic analogues serve as antioxidants .